N-(1-(5-Ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[2-(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C21H20N6O3/c1-4-13-12(3)23-21(25-19(13)29)27-17(9-11(2)26-27)24-20(30)18(28)15-10-22-16-8-6-5-7-14(15)16/h5-10,22H,4H2,1-3H3,(H,24,30)(H,23,25,29)
• InChI Key: NFLUGDCMBFTQHL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(NC1=O)N2C(=CC(=N2)C)NC(=O)C(=O)C3=CNC4=CC=CC=C43)C
• Molecular Formula: C21H20N6O3
• Molecular Weight: 404.4 g/mol
• CAS No.: 1003798-98-8

Description

N-(1-(5-Ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C21H20N6O3 and its molecular weight is 404.43. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Properties

The compound belongs to a class of pyrazolo[1,5-a]pyrimidines, which have been studied for their anti-inflammatory properties. For example, the synthesis of pyrazolo[1,5-a]pyrimidines, similar in structure to the given compound, showed significant anti-inflammatory activities without ulcerogenic effects (Auzzi et al., 1983).

Anticancer Activity

Compounds similar to N-(1-(5-Ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(1H-indol-3-yl)-2-oxoacetamide have been evaluated for their anticancer activities. For instance, pyrazolo[3,4-d]pyrimidine derivatives exhibited cytotoxic activity against cancer cell lines, indicating potential as anticancer agents (Rahmouni et al., 2016).

Antimicrobial Activity

These compounds have also been explored for antimicrobial properties. Research on pyrazolo[3,4-d]pyrimidines showed notable antibacterial and antifungal activities, suggesting potential use in treating infections (Hossan et al., 2012).

Molecular Structure and Characterization

Studies involving the synthesis and characterization of compounds like this compound contribute to understanding their molecular structure, which is crucial for determining their biological activity and potential applications in medicine (Titi et al., 2020).